Cas no 68400-08-8 ([3-[(2-aminoethyl)amino]propyl]silanetriol)

[3-[(2-aminoethyl)amino]propyl]silanetriol structure
68400-08-8 structure
Product Name:[3-[(2-aminoethyl)amino]propyl]silanetriol
CAS No:68400-08-8
MF:C5H16N2O3Si
MW:180.277642250061
CID:970368
PubChem ID:110154
Update Time:2025-04-19

[3-[(2-aminoethyl)amino]propyl]silanetriol Chemical and Physical Properties

Names and Identifiers

    • [3-[(2-aminoethyl)amino]propyl]silanetriol
    • N'-(3-trihydroxysilylpropyl)ethane-1,2-diamine
    • 68400-09-9
    • N-(2-AMINOETHYL)-3-AMINOPROPYL-SILANTRIOL
    • {3-[(2-aminoethyl)amino]propyl}silanetriol
    • (3-(2-aminoethylamino)propyl)silanetriol
    • (3-((2-Aminoethyl)amino)propyl)silanetriol
    • RUBIDIUMTUNGSTATE
    • DTXSID10987974
    • NS00091106
    • QNHNSPNFZFBEQR-UHFFFAOYSA-N
    • EINECS 270-011-5
    • FT-0690364
    • N-(2-aminoethyl)-3-aminopropylsilanetriol
    • SCHEMBL231988
    • 68400-08-8
    • MDL: MFCD07778074
    • Inchi: 1S/C5H16N2O3Si/c6-2-4-7-3-1-5-11(8,9)10/h7-10H,1-6H2
    • InChI Key: QNHNSPNFZFBEQR-UHFFFAOYSA-N
    • SMILES: [Si](CCCNCCN)(O)(O)O

Computed Properties

  • Exact Mass: 180.09301891g/mol
  • Monoisotopic Mass: 180.09301891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 96.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7Ų
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